Cas no 1384740-38-8 (3-Chloro-4-methyl-N-propylbenzene-1-sulfonamide)

• Product Name: 3-Chloro-4-methyl-N-propylbenzene-1-sulfonamide
• CAS No: 1384740-38-8
• MF: C₁₀H₁₄ClNO₂S
• MW: 247.74166059494
• CID: 5709325
• PubChem ID: 47190042
• Update Time: 2025-11-03

3-Chloro-4-methyl-N-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-methyl-N-propylbenzenesulfonamide
• AKOS027673043
• 3-chloro-4-methyl-N-propylbenzene-1-sulfonamide
• Z408150266
• 1384740-38-8
• EN300-1453302
• 3-Chloro-4-methyl-N-propylbenzene-1-sulfonamide

• Inchi： 1S/C10H14ClNO2S/c1-3-6-12-15(13,14)9-5-4-8(2)10(11)7-9/h4-5,7,12H,3,6H2,1-2H3
• InChI Key： QZFAQQJMCLNHLR-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)S(NCCC)(=O)=O

Computed Properties

• Exact Mass: 247.0433776g/mol
• Monoisotopic Mass: 247.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 3-Chloro-4-methyl-N-propylbenzene-1-sulfonamide

Comprehensive Overview of 3-Chloro-4-methyl-N-propylbenzene-1-sulfonamide (CAS No. 1384740-38-8)

3-Chloro-4-methyl-N-propylbenzene-1-sulfonamide (CAS No. 1384740-38-8) is a specialized organic compound that has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. This sulfonamide derivative is characterized by its unique molecular structure, which combines a chloro substituent, a methyl group, and a propyl side chain on a benzene ring. Such structural features make it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The compound's CAS number 1384740-38-8 serves as a critical identifier for researchers and manufacturers, ensuring precise communication across scientific and industrial communities. With the growing demand for sulfonamide-based compounds, this chemical has become a focal point in discussions about sustainable synthesis methods and green chemistry. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted its potential, as researchers leverage machine learning to predict its reactivity and optimize its applications.

One of the most frequently searched questions related to 3-Chloro-4-methyl-N-propylbenzene-1-sulfonamide is its role in pharmaceutical intermediates. Studies suggest that this compound can serve as a building block for designing novel antimicrobial agents and enzyme inhibitors, addressing global challenges such as antibiotic resistance. Its chloro and methyl groups contribute to enhanced lipophilicity, which is crucial for improving drug bioavailability—a hot topic in modern medicinal chemistry.

In the agrochemical sector, CAS 1384740-38-8 is explored for its potential in developing crop protection agents. The compound's structural motifs align with the industry's shift toward eco-friendly pesticides, a trend driven by increasing regulatory pressures and consumer demand for sustainable agriculture. Researchers are also investigating its use in polymer chemistry, where its sulfonamide group could impart desirable properties like thermal stability and solubility.

From a synthetic perspective, the preparation of 3-Chloro-4-methyl-N-propylbenzene-1-sulfonamide often involves multi-step organic reactions, including chlorination, sulfonation, and alkylation. Advances in catalytic methods and flow chemistry have streamlined its production, reducing waste and energy consumption—a key consideration for industries aiming to meet carbon neutrality goals. These innovations resonate with the broader scientific community's focus on green synthesis and circular economy principles.

Another area of interest is the compound's physicochemical properties, such as melting point, solubility, and stability under various conditions. These parameters are critical for formulators and engineers working on drug delivery systems or specialty chemicals. Recent publications have also explored its spectroscopic characterization using techniques like NMR and HPLC, providing valuable data for quality control and regulatory compliance.

As the scientific community continues to explore CAS 1384740-38-8, its potential in emerging technologies like nanomaterials and bioconjugation is becoming increasingly apparent. For instance, its sulfonamide group could facilitate the development of functionalized surfaces for biosensors or drug carriers. Such applications align with the rising interest in personalized medicine and diagnostic tools, making this compound a subject of ongoing research and innovation.

In summary, 3-Chloro-4-methyl-N-propylbenzene-1-sulfonamide (CAS No. 1384740-38-8) represents a multifaceted compound with broad relevance across multiple industries. Its structural versatility, coupled with advancements in synthetic and analytical techniques, positions it as a key player in addressing contemporary challenges in healthcare, agriculture, and materials science. For researchers and industry professionals, staying updated on its latest applications and sustainability-driven innovations is essential to unlocking its full potential.